3,6-Dibromo-9-methyl-1-nitro-9h-carbazole

• CAS RN: 64032-85-5
• Molecular Formula: C13H8Br2N2O2
• Molecular Weight: 384.02 g/mol
• IUPAC Name: 3,6-dibromo-9-methyl-1-nitrocarbazole
• InChI: InChI=1S/C13H8Br2N2O2/c1-16-11-3-2-7(14)4-9(11)10-5-8(15)6-12(13(10)16)17(18)19/h2-6H,1H3
• InChI Key: BRZOKLIEMHOEKR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C3=C1C(=CC(=C3)Br)[N+](=O)[O-]

Description

3,6-Dibromo-9-methyl-1-nitro-9h-carbazole is a useful research compound. Its molecular formula is C13H8Br2N2O2 and its molecular weight is 384.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,6-dibromo-1-nitrocarbazole (3.56 g, 0.01 mole) was dissolved in 30 ml of warm DMSO followed by the addition of 30 ml of CH3I. Then 2.0 g of 50% NaH dispersion in mineral oil (0.02 mole) was washed under N2 with 2×50 ml of pentane, dried under N2 and added rapidly to the DMSO solution. The solution turned purple immediately with H2 evolution and became yellow in two minutes. Addition of 0.25 g of NaH did not cause the yellow slurrY to turn purple indicating that the reaction was complete. Methanol (200 ml) was added cautiously to precipitate the product. The product was recovered by filtration, washed with 25 ml of methanol, 10×25 ml of water, 25 ml of methanol and air dried to give 3.40 g of product, m.p. 225°-226° C. (corrected). [H. Lindemann & F. Muhlhaus, Ber., 58, 2371 (1925) report a m.p. of 221° C. for the product].